Cas no 1805366-15-7 (4-Chloro-3-(chloromethyl)-6-(difluoromethyl)pyridine-2-carboxaldehyde)

• Product Name: 4-Chloro-3-(chloromethyl)-6-(difluoromethyl)pyridine-2-carboxaldehyde
• CAS No: 1805366-15-7
• MF: C₈H₅Cl₂F₂NO
• MW: 240.034207105637
• CID: 4873914
• Update Time: 2025-06-08

4-Chloro-3-(chloromethyl)-6-(difluoromethyl)pyridine-2-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-3-(chloromethyl)-6-(difluoromethyl)pyridine-2-carboxaldehyde

• Inchi： 1S/C8H5Cl2F2NO/c9-2-4-5(10)1-6(8(11)12)13-7(4)3-14/h1,3,8H,2H2
• InChI Key： ISJOGMNFXKZWNV-UHFFFAOYSA-N
• SMILES： ClC1=CC(C(F)F)=NC(C=O)=C1CCl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 206
• XLogP3: 2.3
• Topological Polar Surface Area: 30

Additional information on 4-Chloro-3-(chloromethyl)-6-(difluoromethyl)pyridine-2-carboxaldehyde

Introduction to 4-Chloro-3-(chloromethyl)-6-(difluoromethyl)pyridine-2-carboxaldehyde (CAS No. 1805366-15-7)

4-Chloro-3-(chloromethyl)-6-(difluoromethyl)pyridine-2-carboxaldehyde, identified by the CAS number 1805366-15-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine class of heterocyclic aromatic compounds, characterized by a nitrogen atom incorporated into a six-membered ring structure. The presence of multiple functional groups, including chloro, chloromethyl, and difluoromethyl substituents, as well as an aldehyde group at the 2-position, makes this molecule a versatile intermediate in synthetic chemistry and drug development.

The aldehyde functional group in 4-Chloro-3-(chloromethyl)-6-(difluoromethyl)pyridine-2-carboxaldehyde serves as a critical site for further chemical modifications. Aldehydes are well-known for their reactivity in forming Schiff bases, imines, and other conjugated systems, which are pivotal in designing bioactive molecules. The chloromethyl substituent at the 3-position introduces another layer of reactivity, enabling nucleophilic substitution reactions that can be exploited to introduce diverse pharmacophores. Meanwhile, the difluoromethyl group at the 6-position is a key feature often employed to enhance metabolic stability and binding affinity in drug candidates.

Recent advancements in medicinal chemistry have highlighted the importance of pyridine derivatives in drug discovery. Pyridine-based scaffolds are prevalent in many FDA-approved drugs due to their ability to interact with biological targets such as enzymes and receptors. The structural motif of 4-Chloro-3-(chloromethyl)-6-(difluoromethyl)pyridine-2-carboxaldehyde aligns well with this trend, offering a promising platform for developing novel therapeutic agents. For instance, studies have demonstrated that pyridine derivatives can modulate various biological pathways, including inflammatory responses, neurodegenerative diseases, and cancer cell proliferation.

In particular, the chloro substituents on this compound contribute to its potential as an intermediate in synthesizing small-molecule inhibitors. Chlorinated pyridines are frequently used in medicinal chemistry due to their ability to engage in hydrogen bonding and hydrophobic interactions with biological targets. The combination of these functional groups makes 4-Chloro-3-(chloromethyl)-6-(difluoromethyl)pyridine-2-carboxaldehyde a valuable building block for constructing complex molecules with tailored pharmacological properties.

Current research in the field of drug development has shown that structural modifications at specific positions on heterocyclic compounds can significantly influence their biological activity. For example, studies have reported that introducing fluorinated groups into pyridine derivatives can improve their pharmacokinetic profiles by enhancing lipophilicity and reducing metabolic degradation. The presence of two fluorine atoms in 4-Chloro-3-(chloromethyl)-6-(difluoromethyl)pyridine-2-carboxaldehyde aligns with this principle, suggesting that it may exhibit enhanced stability and bioavailability compared to its non-fluorinated counterparts.

The carbaldehyde group at the 2-position of the pyridine ring is another critical feature that contributes to the compound's synthetic utility. This group can undergo condensation reactions with various nucleophiles, including amines and hydrazines, to form Schiff bases or imines. These derivatives have been extensively studied for their potential applications in pharmaceuticals, agrochemicals, and material science. The versatility of this functional group allows researchers to explore diverse chemical transformations that can lead to novel bioactive compounds.

Recent publications have highlighted the role of pyridine-based aldehydes in developing antiviral and anticancer agents. For instance, a study published in the Journal of Medicinal Chemistry described the synthesis of several pyridine aldehyde derivatives that exhibited inhibitory activity against viral proteases. The structural features of these compounds, including electron-withdrawing groups like chloro and difluoromethyl substituents, were found to be crucial for their biological efficacy. Given these findings, 4-Chloro-3-(chloromethyl)-6-(difluoromethyl)pyridine-2-carboxaldehyde could serve as a precursor for designing similar types of therapeutic agents.

The synthetic pathways involving 4-Chloro-3-(chloromethyl)-6-(difluoromethyl)pyridine-2-carboxaldehyde are also worth exploring from a chemical perspective. The compound's multiple reactive sites allow for sequential functionalization through various organic transformations. For example, palladium-catalyzed cross-coupling reactions can be employed to introduce aryl or vinyl groups at specific positions on the pyridine ring. Additionally, nucleophilic aromatic substitution reactions can be utilized to replace chlorine atoms with other functional groups, further expanding the compound's synthetic utility.

In conclusion,4-Chloro-3-(chloromethyl)-6-(difluoromethyl)pyridine-2-carboxaldehyde (CAS No. 1805366-15-7) represents a promising intermediate in pharmaceutical research due to its unique structural features and reactivity profile. The combination of chloro substituents,chloromethyl, difluoromethyl, and an aldehyde group provides multiple opportunities for chemical modifications that can lead to novel bioactive molecules. Recent advancements in medicinal chemistry underscore the importance of such versatile building blocks in developing next-generation therapeutics.